![molecular formula C10H13N3O4 B4113526 methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate](/img/structure/B4113526.png)
methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate
Overview
Description
Methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate, also known as MMH, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a hydrazine derivative that has been synthesized through a specific process. MMH has been used in various fields of research such as medicinal chemistry, pharmacology, and biochemistry due to its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate is not fully understood. However, it is believed that methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate acts as a carbonylating agent that can react with various nucleophiles such as amines and alcohols. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been shown to react with various amino acids and peptides, leading to the formation of carbamates and ureas. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has also been shown to react with DNA, leading to the formation of adducts.
Biochemical and Physiological Effects:
methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been shown to have various biochemical and physiological effects. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has also been shown to inhibit the growth of various cancer cell lines. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been shown to induce apoptosis, a programmed cell death, in cancer cells. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has also been shown to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate in lab experiments are its unique properties and potential applications in drug discovery and development. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been shown to be a versatile compound that can react with various nucleophiles and can be used as a scaffold for the design and synthesis of potential drugs. The limitations of using methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate in lab experiments are its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several future directions for the research on methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate. One direction is the development of new synthetic methods for methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate that are more efficient and environmentally friendly. Another direction is the design and synthesis of new compounds based on methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate that have improved pharmacological properties. Additionally, the potential applications of methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease should be further explored.
Scientific Research Applications
Methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been used in various scientific research applications. One of the main applications of methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate is in medicinal chemistry. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has been used as a starting material for the synthesis of various biologically active compounds. methyl 2-{[(3-methoxyphenyl)amino]carbonyl}hydrazinecarboxylate has also been used as a scaffold for the design and synthesis of potential drugs for various diseases such as cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
methyl N-[(3-methoxyphenyl)carbamoylamino]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c1-16-8-5-3-4-7(6-8)11-9(14)12-13-10(15)17-2/h3-6H,1-2H3,(H,13,15)(H2,11,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMUWOWSGTMQHSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)NNC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(3-methoxyphenyl)carbamoyl]hydrazinecarboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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